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Compound of Interest

Compound Name: Hemiphroside B

Cat. No.: B15589852

Despite a comprehensive search of available scientific literature and chemical databases,
detailed experimental spectroscopic data (NMR and MS) for Hemiphroside B remains elusive.
While the existence of this natural product is confirmed, access to its primary characterization
data is currently limited.

Hemiphroside B, a phenylethanoid glycoside with the chemical formula C31HssO17 and CAS
number 165338-28-3, has been identified as a constituent of the plants Lagotis integra and
Hemiphragma heterophyllum. The initial isolation and characterization of Hemiphroside B
from Hemiphragma heterophyllum was reported in a 2004 publication in the "China Journal of
Chinese Materia Medica" by Liu Li-Juan and colleagues. This publication is presumed to
contain the foundational *H NMR, 13C NMR, and mass spectrometry data essential for its
structural elucidation. However, the full text of this article is not readily accessible through
publicly available databases, hindering the retrieval of the specific spectroscopic values.

Subsequent searches for this data in other research articles and spectral databases have not
yielded the specific numerical data required to fulfill the request for a detailed technical guide.
While general information about the class of phenylethanoid glycosides and typical
spectroscopic ranges for their constituent moieties is available, this does not substitute for the
specific experimental data of Hemiphroside B.

The Path Forward for Researchers

For researchers, scientists, and drug development professionals seeking the spectroscopic
data for Hemiphroside B, the most direct path would be to obtain the original 2004 publication
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from the "China Journal of Chinese Materia Medica." University libraries with extensive
international journal subscriptions or document delivery services may be able to provide access
to this article.

Without the specific data, a comprehensive technical guide as requested cannot be
constructed. The following sections outline the type of information that would be presented had
the data been available.

Hypothetical Data Presentation

Had the spectroscopic data been accessible, it would be organized as follows for clarity and
comparative analysis.

Mass Spectrometry Data

A table summarizing the key mass spectrometry findings for Hemiphroside B would be

provided.
L. Mass-to-Charge . Relative
lonization Mode . lon Species
Ratio (m/z) Abundance (%)

ESI+ [Data Not Available] [M+H]* [Data Not Available]
ESI+ [Data Not Available] [M+Na]* [Data Not Available]
HR-ESI-MS [Data Not Available] [M+H]* (Calculated) [Data Not Available]
HR-ESI-MS [Data Not Available] [M+H]* (Found) [Data Not Available]

'H NMR Spectroscopic Data

The proton NMR data would be presented in a table detailing chemical shifts, multiplicities,
coupling constants, and assignments.

Position OH (ppm) Multiplicity J (Hz) Assignment
[Data Not [Data Not [Data Not [Data Not [Data Not
Available] Available] Available] Available] Available]
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3C NMR Spectroscopic Data

The carbon NMR data would be tabulated to show the chemical shift and assignment for each
carbon atom in the molecule.

Position oC (ppm) Assighment

[Data Not Available] [Data Not Available] [Data Not Available]

Experimental Protocols

Detailed methodologies for the acquisition of the NMR and MS data would be provided, based
on the description in the original research article. This would typically include:

o Sample Preparation: Details on the isolation and purification of Hemiphroside B, the solvent
used for analysis, and the sample concentration.

» NMR Spectroscopy: Information on the spectrometer (manufacturer, model, and field
strength), the types of NMR experiments performed (e.g., *H, 3C, COSY, HSQC, HMBC),
and the specific parameters for each experiment (e.g., pulse sequences, acquisition times,
relaxation delays).

e Mass Spectrometry: Description of the mass spectrometer (manufacturer and model), the
ionization technique employed (e.g., ESI, MALDI), the scan mode (e.g., full scan, product ion
scan), and the relevant instrument settings (e.g., capillary voltage, collision energy).

Visualization of Experimental Workflow

A diagram illustrating the general workflow for the isolation and spectroscopic analysis of a
natural product like Hemiphroside B would be presented.
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Caption: A generalized workflow for the isolation and structural elucidation of natural products.
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In conclusion, while the framework for a comprehensive technical guide on the spectroscopic
data of Hemiphroside B can be established, the critical quantitative data remains locked
behind an access-limited publication. Researchers interested in this compound are encouraged
to seek out the original source to obtain the necessary experimental details.

 To cite this document: BenchChem. [Spectroscopic Data for Hemiphroside B: A Search for
Elusive Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589852#spectroscopic-data-for-hemiphroside-b-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15589852?utm_src=pdf-body
https://www.benchchem.com/product/b15589852#spectroscopic-data-for-hemiphroside-b-nmr-ms
https://www.benchchem.com/product/b15589852#spectroscopic-data-for-hemiphroside-b-nmr-ms
https://www.benchchem.com/product/b15589852#spectroscopic-data-for-hemiphroside-b-nmr-ms
https://www.benchchem.com/product/b15589852#spectroscopic-data-for-hemiphroside-b-nmr-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589852?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

